Cas no 23953-00-6 ((2S)-2-methoxypropanoic acid)

(2S)-2-methoxypropanoic acid Properties

Names and Identifiers

• Propanoic acid,2-methoxy-, (2S)-
• (S)-2-Methoxypropanoic acid
• (S)-(-)-2-Methoxypropionic Acid
• (2S)-2-methoxypropanoic acid
• (S)-(-)-2-Methoxypro
• L-2-methoxypropionic acid
• L-2-Methoxy-propionsaeure
• propanoic acid, 2-methoxy-, (2s)-
• 74K293OCX6
• 2-Methoxypropanoic acid, (S)-
• Propanoic acid, 2-methoxy-, (S)-
• Propionic acid, 2-methoxy-, (S)-(-)-
• (S)-2-methoxypropionic acid
• (S)-2-methoxy propanoic acid
• (2S)-2-Methoxypropionic acid
• (S)-2-methoxy-propanoic acid
• (2S)-2-Methoxy-propanoic Acid
• C
• MFCD01632589
• J-015291
• CS-D0537
• (S)-(-)-2-methoxypropionic acid, AldrichCPR
• SCHEMBL140737
• A878084
• (-)-(S)-2-methoxy-propionic acid
• EN300-258477
• UNII-74K293OCX6
• ICPWFHKNYYRBSZ-VKHMYHEASA-N
• Q27266281
• AKOS006239592
• AS-40722
• (S)-2-methoxypropanoicacid
• 23953-00-6
• (s)-(+)-2-methoxypropionic acid
• AKOS005138027
• +Expand

• MDL： MFCD01632589
• InChIKey： ICPWFHKNYYRBSZ-VKHMYHEASA-N
• Inchi： 1S/C4H8O3/c1-3(7-2)4(5)6/h3H,1-2H3,(H,5,6)/t3-/m0/s1
• SMILES： O(C([H])([H])[H])[C@]([H])(C(=O)O[H])C([H])([H])[H]

Computed Properties

• Exact Mass: 104.04700
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 104.047344113g/mol
• Heavy Atom Count: 7
• Complexity: 69.3
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.7
• Surface Charge: -1
• Topological Polar Surface Area: 46.5

Experimental Properties

• LogP: 0.10590
• PSA: 46.53000
• Refractive Index: 1.4132-1.4152
• Boiling Point: 199.4℃ at 760mmHg
• Flash Point: 87℃(lit.)
• Color/Form: Not available
• Solubility: Not available
• Density: 1.1141 (rough estimate)

(2S)-2-methoxypropanoic acid Security Information

• Safety Instruction： 37/39-26
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Risk Phrases： 36/37/38-41

(2S)-2-methoxypropanoic acid Customs Data

• HS CODE：2918990090
• Customs Data：

  China Customs Code:

  2918990090

  Overview:

  2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%